Cas no 58522-87-5 (1,3-Dioxane, 5-bromo-5-nitro-2-phenyl-)

• Product Name: 1,3-Dioxane, 5-bromo-5-nitro-2-phenyl-
• CAS No: 58522-87-5
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4049913
• Update Time: 2025-07-25

1,3-Dioxane, 5-bromo-5-nitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 5-bromo-5-nitro-2-phenyl-
• 5-bromo-2-p-phenyl-5-nitro-1,3-dioxane

• Inchi： 1S/C10H10BrNO4/c11-10(12(13)14)6-15-9(16-7-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： MTAMEGDGUHKHET-UHFFFAOYSA-N
• SMILES： O1CC(Br)([N+]([O-])=O)COC1C1=CC=CC=C1

Experimental Properties

• Density: 1.7514 (rough estimate)
• Melting Point: 81°C
• Boiling Point: 392.9±42.0 °C(Predicted)
• Refractive Index: 1.6500 (estimate)
• Solubility: 459.8mg/L(25 ºC)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on 1,3-Dioxane, 5-bromo-5-nitro-2-phenyl-

Comprehensive Overview of 1,3-Dioxane, 5-bromo-5-nitro-2-phenyl- (CAS No. 58522-87-5)

1,3-Dioxane, 5-bromo-5-nitro-2-phenyl- (CAS No. 58522-87-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bromo and nitro functional groups attached to a 1,3-dioxane ring, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes a phenyl group, contributes to its stability and reactivity, making it a valuable intermediate in various chemical syntheses.

The growing interest in 1,3-Dioxane derivatives is driven by their versatility and the increasing demand for eco-friendly and sustainable chemical processes. Researchers are particularly focused on optimizing the synthesis of 5-bromo-5-nitro-2-phenyl-1,3-dioxane to reduce environmental impact while maintaining high yields. This aligns with the global trend toward green chemistry, a topic frequently searched by professionals and students alike. The compound's potential role in biodegradable materials and catalysis further enhances its relevance in contemporary scientific discussions.

One of the most frequently asked questions about CAS No. 58522-87-5 revolves around its spectroscopic properties. Advanced techniques such as NMR and IR spectroscopy are commonly employed to characterize this compound, providing insights into its molecular conformation and interactions. These analytical methods are critical for quality control in industrial applications, ensuring the compound meets the stringent standards required for high-purity chemicals. Additionally, the compound's thermal stability and solubility profiles are key parameters investigated by researchers, as they influence its performance in various formulations.

In the context of pharmaceutical research, 1,3-Dioxane, 5-bromo-5-nitro-2-phenyl- has been explored as a precursor for the development of novel therapeutic agents. Its structural features, particularly the nitro group, make it a candidate for designing compounds with potential antimicrobial or anti-inflammatory properties. This aligns with the increasing public interest in drug discovery and personalized medicine, topics that dominate scientific and healthcare-related searches. The compound's ability to undergo selective chemical transformations further underscores its utility in medicinal chemistry.

From an industrial perspective, the demand for specialty chemicals like 5-bromo-5-nitro-2-phenyl-1,3-dioxane is on the rise, driven by advancements in material science and nanotechnology. The compound's potential applications in polymer modification and surface coatings are areas of active research. For instance, its incorporation into smart materials could lead to innovations in self-healing coatings or responsive polymers, topics frequently searched by engineers and material scientists. The compound's role in enhancing the performance of high-performance materials is a testament to its versatility.

Environmental considerations are also a key focus when discussing CAS No. 58522-87-5. The compound's biodegradability and ecotoxicological profile are critical factors evaluated by regulatory bodies and environmental scientists. With the increasing emphasis on sustainable development, industries are seeking ways to minimize the ecological footprint of chemical processes involving such compounds. This has led to the exploration of alternative synthetic routes and catalytic systems that reduce waste and energy consumption, topics that resonate with environmentally conscious audiences.

In summary, 1,3-Dioxane, 5-bromo-5-nitro-2-phenyl- (CAS No. 58522-87-5) is a multifaceted compound with significant potential across multiple scientific and industrial domains. Its unique structural attributes, combined with its applicability in green chemistry, pharmaceuticals, and advanced materials, make it a subject of ongoing research and innovation. As the scientific community continues to explore its properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.